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Compound of Interest

O-Benzyl Posaconazole-4-
Compound Name:
hydroxyphenyl-d4

Cat. No.: B12412611

This technical guide provides a comprehensive overview of O-Benzyl Posaconazole-4-
hydroxyphenyl-d4, a deuterated analog of a key intermediate of the potent triazole antifungal
agent, Posaconazole. This document is intended for researchers, scientists, and drug
development professionals, offering detailed information on its properties, applications, and
relevant biological pathways.

Core Compound Properties

0O-Benzyl Posaconazole-4-hydroxyphenyl-d4 is a stable isotope-labeled compound primarily
utilized as an internal standard in pharmacokinetic and bioanalytical studies of Posaconazole
and its metabolites. The introduction of deuterium atoms (d4) on the 4-hydroxyphenyl ring
provides a distinct mass signature for mass spectrometry-based detection without significantly
altering the chemical properties of the molecule.

Table 1: Physicochemical Properties of O-Benzyl
Posaconazole-4-hydroxyphenyl-d4
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Property Value

CAS Number 1246814-94-7
Molecular Formula C30H31D4aNs03
Molecular Weight 517.66 g/mol
Appearance White to off-white solid

- Soluble in methanol, ethanol, and other organic
Solubility vent
solvents

Table 2: Related Compound Properties

Molecular Weight (

Compound CAS Number Molecular Formula
g/mol )
O-Benzyl
1246818-95-0 Ca4H44D4F2NsO4 794.92
Posaconazole-d4
Benzyl Posaconazole 170985-86-1 CaaHasF2NsOa 790.9

Synthesis and Characterization

While a specific, detailed synthesis protocol for O-Benzyl Posaconazole-4-hydroxyphenyl-d4
is not readily available in the public domain, a plausible synthetic route can be inferred from the
synthesis of related Posaconazole impurities and analogs. The synthesis would likely involve
the coupling of a deuterated phenol with a protected Posaconazole precursor, followed by
appropriate deprotection and purification steps.

A generalized synthetic workflow is depicted below:

Deuterated Phenol Precursor
(4-hydroxyphenyl-d4)
Coupling Reaction . Purification d A L
’—>Qe.g., EtherificationHepmtecnOn]a&e.g., ChromatographyH Benzyl Posaconazole-4-hydroxyphenyl da

G’rotected Posaconazole Intermediate
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Caption: Generalized synthetic workflow for O-Benzyl Posaconazole-4-hydroxyphenyl-d4.

Characterization of the final product would typically involve a suite of analytical techniques to
confirm its identity, purity, and isotopic enrichment.

Technique Purpose

Confirmation of molecular weight and isotopic
Mass Spectrometry (MS) labeling pattern

Nuclear Magnetic Resonance (NMR) Structural elucidation and confirmation of

Spectroscopy (*H, 13C, 2H) deuterium incorporation.

High-Performance Liquid Chromatography

Determination of chemical purity.
(HPLC)

Biological Context and Signaling Pathways

0O-Benzyl Posaconazole-4-hydroxyphenyl-d4 serves as a crucial tool in studying the
pharmacokinetics and mechanism of action of its parent drug, Posaconazole.

Primary Antifungal Mechanism of Action of
Posaconazole

Posaconazole, like other triazole antifungals, targets the fungal cell membrane by inhibiting the
enzyme lanosterol 14a-demethylase, which is essential for the biosynthesis of ergosterol.[1][2]
[3] The disruption of ergosterol synthesis leads to the accumulation of toxic sterol precursors,
compromising the integrity and function of the fungal cell membrane, ultimately resulting in
fungal cell death.[1]
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Caption: Mechanism of action of Posaconazole via inhibition of the ergosterol biosynthesis

pathway.

Inhibition of the Hedgehog Signaling Pathway

Recent research has uncovered a secondary mechanism of action for Posaconazole,
demonstrating its ability to inhibit the Hedgehog (Hh) signaling pathway.[4] This pathway is
crucial in embryonic development and its aberrant activation is implicated in the pathogenesis
of certain cancers, such as basal cell carcinoma. Posaconazole's inhibitory effect on the Hh
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pathway is distinct from that of other Smoothened (SMO) antagonists, suggesting a potential

for its use in oncology.[4]
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Caption: Posaconazole's inhibition of the Hedgehog signaling pathway at the level of the SMO

receptor.
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Experimental Protocols: Application as an Internal
Standard

The primary application of O-Benzyl Posaconazole-4-hydroxyphenyl-d4 is as an internal
standard in bioanalytical methods, particularly for the quantification of Posaconazole in
biological matrices like plasma or serum using Liquid Chromatography-Mass Spectrometry
(LC-MS).

Experimental Workflow for Bioanalytical Quantification

The use of a stable isotope-labeled internal standard is critical for correcting variations in
sample preparation, matrix effects, and instrument response, thereby ensuring accurate and
precise quantification.[5][6]

Biological Sample Collection Addition of Internal Standard Sample Preparation y Data Processing
[ (e.g., Plasma) (O-Benzyl Posaconazole-4-hydroxyphenyl-d4) (e.g., Protein Precipitation, SPE) LC-MS Analysis (Analyte/IS Peak Area Ratio) Quantification of Posaconazole

Click to download full resolution via product page

Caption: A typical bioanalytical workflow for the quantification of Posaconazole using a
deuterated internal standard.

Detailed Methodological Steps

e Preparation of Standard Solutions:

o Prepare a stock solution of O-Benzyl Posaconazole-4-hydroxyphenyl-d4 in a suitable
organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

o Prepare a series of working solutions by diluting the stock solution to the desired
concentrations for spiking into calibration standards and quality control samples.

e Sample Preparation:

o To a 100 pL aliquot of the biological sample (plasma, serum), calibration standard, or
quality control sample, add a fixed volume of the internal standard working solution.
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o Perform protein precipitation by adding a precipitating agent (e.g., acetonitrile or methanol)
and vortexing.

o Centrifuge the samples to pellet the precipitated proteins.

o Transfer the supernatant to a clean tube and evaporate to dryness under a stream of
nitrogen.

o Reconstitute the residue in the mobile phase for LC-MS analysis.

e LC-MS/MS Analysis:

o Liquid Chromatography: Employ a suitable C18 reversed-phase column with a gradient
elution using a mobile phase consisting of an aqueous component (e.g., water with 0.1%
formic acid) and an organic component (e.g., acetonitrile or methanol with 0.1% formic
acid).

o Mass Spectrometry: Utilize a tandem mass spectrometer operating in positive electrospray
ionization (ESI+) mode. Monitor the specific precursor-to-product ion transitions for both
Posaconazole and O-Benzyl Posaconazole-4-hydroxyphenyl-d4.

Table 4: Exemplary MSIMS Transitions

Compound Precursor lon (m/z) Product lon (m/z)

Posaconazole [Value] [Value]

O-Benzyl Posaconazole-4-
[Value+4] [Value]
hydroxyphenyl-d4

Note: The exact m/z values will depend on the specific adducts formed and the fragmentation
pattern of the molecules.

e Data Analysis:

o Integrate the peak areas of the analyte (Posaconazole) and the internal standard (O-
Benzyl Posaconazole-4-hydroxyphenyl-d4).

o Calculate the peak area ratio of the analyte to the internal standard.
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o Construct a calibration curve by plotting the peak area ratios of the calibration standards
against their known concentrations.

o Determine the concentration of Posaconazole in the unknown samples by interpolating
their peak area ratios from the calibration curve.

Conclusion

0O-Benzyl Posaconazole-4-hydroxyphenyl-d4 is an indispensable tool for researchers
engaged in the development and study of the antifungal agent Posaconazole. Its use as an
internal standard in bioanalytical assays ensures the generation of high-quality, reliable
pharmacokinetic data. Furthermore, its application in studies investigating the dual
mechanisms of action of Posaconazole—inhibition of both fungal ergosterol biosynthesis and
the Hedgehog signaling pathway—highlights its importance in advancing our understanding of
this broad-spectrum therapeutic agent. This technical guide provides a foundational resource
for the effective utilization of O-Benzyl Posaconazole-4-hydroxyphenyl-d4 in a research and
development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12412611#0-benzyl-posaconazole-4-hydroxyphenyl-
d4-cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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